Cas no 1804458-80-7 (5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1804458-80-7
• MF: C₇H₂BrClF₅N
• MW: 310.446497440338
• CID: 4858455
• Update Time: 2025-05-20

5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrClF5N/c8-2-1-15-5(7(12,13)14)3(4(2)9)6(10)11/h1,6H
• InChI Key： RLLAXZUCGBCSJH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C(C(F)F)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS number 1804458-80-7. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The molecule is characterized by its unique substitution pattern, featuring a bromine atom at position 5, a chlorine atom at position 4, a difluoromethyl group at position 3, and a trifluoromethyl group at position 2. These substituents contribute to its distinct chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for constructing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These innovations not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with the principles of green chemistry.

The chemical structure of 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine plays a pivotal role in its reactivity and functionality. The presence of halogen atoms (bromine and chlorine) introduces electron-withdrawing effects, which influence the electronic properties of the pyridine ring. Similarly, the difluoromethyl and trifluoromethyl groups further modulate the molecule's reactivity, making it suitable for applications in fields such as agrochemistry, pharmaceuticals, and materials science.

In agrochemistry, 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has shown potential as a precursor for herbicides and insecticides. Its ability to inhibit key enzymatic pathways in pests and weeds makes it a promising candidate for developing next-generation agricultural chemicals. Recent studies have demonstrated that derivatives of this compound exhibit enhanced efficacy compared to traditional pesticides, with reduced environmental toxicity.

The pharmaceutical industry has also taken interest in this compound due to its potential as a building block for drug development. Researchers have explored its role in designing bioactive molecules targeting various therapeutic areas, including cancer, infectious diseases, and inflammation. The unique substitution pattern of 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

From a materials science perspective, 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has been investigated for its applications in organic electronics. Its electron-deficient aromatic system makes it a candidate for use in semiconducting materials or as an electron acceptor in organic photovoltaic devices. Recent studies have highlighted its potential in enhancing the efficiency of solar cells by optimizing charge transport properties.

In terms of physical properties, 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its aromatic character and conjugated system.

The safety profile of 5-Bromo-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has been evaluated through standard toxicological assays. While it demonstrates low acute toxicity in experimental models, long-term exposure studies are required to fully assess its safety for human health and environmental impact.

Recent research has also focused on the degradation pathways of 5-Bromo-4-chloro-3-(diffluromethyil)-2-triflourmetyl-pyridin, particularly under environmental conditions such as soil microbial activity or photodegradation. Understanding these processes is crucial for assessing the compound's persistence in ecosystems and guiding responsible disposal practices.

In conclusion,5-Bromo-4-chloro-3-diffluromethyil -2-triflourmetyl-pyridin stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables tailored modifications for specific uses while ongoing research continues to uncover new potential applications that leverage its distinctive properties.